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Introduction

The MRV03-068 series of modular relief valves are critical components in hydraulic systems,
designed to limit the maximum pressure within a circuit by diverting excess flow to the tank.[1]
[2][3] Proper maintenance of these valves is essential to ensure their reliability, protect system
components from overpressure, and maintain safe operation.[4] These application notes
provide a detailed maintenance schedule and protocols for researchers, scientists, and drug
development professionals utilizing equipment incorporating these valves.

Disclaimer: No specific maintenance schedule for the MRV03-068 model is publicly available
from the manufacturer. The following protocols are based on general industry best practices for
hydraulic relief valves and the available technical specifications for the MRV-03 series.[4][5] It is
crucial to consult the original equipment manufacturer's (OEM) documentation for specific
maintenance recommendations for your system.

. Maintenance Schedule

Regular inspection and servicing are critical for the longevity and proper functioning of MRV03-
068 relief valves. The following schedule is a general guideline and may need to be adjusted
based on the operating conditions, fluid cleanliness, and criticality of the application.
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Frequency Maintenance Task Objective

Check for external leaks,
physical damage to the valve
) ] ) body or adjustment
Daily Visual Inspection ]
mechanism, and any unusual
noise or vibration during

operation.

Verify that the valve opens and

reseats correctly at the set
Quarterly (every 3 months) Functional Test pressure. This can be done by

manually overriding the system

pressure or using a test rig.

Perform a detailed internal and
external inspection, clean the
Comprehensive Inspection & valve, and conduct a full
Annually Testing performance test to verify set
pressure, reseat pressure, and

check for internal leakage.[5]

Disassemble, clean, and
inspect all internal
components. Replace all seals
Every 3-5 Years Overhaul / Replacement and any worn or damaged
parts.[5] Consider valve
replacement based on service

life and application criticality.[5]

Il. Experimental Protocols
A. Protocol for Quarterly Functional Test

Objective: To quickly verify the operational status of the relief valve without removing it from the
system.

Materials:
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o Hydraulic system with pressure gauge
¢ Means to safely and controllably increase system pressure
o Personal Protective Equipment (PPE)

Procedure:

Ensure the hydraulic system is operating at a stable temperature and viscosity.
o Slowly and carefully increase the system pressure while monitoring the pressure gauge.

o Observe the pressure at which the relief valve begins to open (cracking pressure). This
should be at or near the valve's set pressure.

o Continue to increase the pressure slightly to ensure the valve opens fully and diverts flow,
preventing a further significant rise in pressure.

o Slowly decrease the system pressure and observe the pressure at which the valve reseats
(closes).

e Record the cracking and reseating pressures. A significant deviation from the set pressure
may indicate a need for adjustment or service.

» Restore the system to its normal operating pressure.

B. Protocol for Annual Comprehensive Inspection and
Testing

Objective: To perform a thorough inspection and performance verification of the relief valve.
Materials:

o Hydraulic test bench with a certified pressure gauge

e Clean hydraulic fluid (compatible with the system)

¢ Tools for valve removal and installation
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Lint-free cloths

Appropriate cleaning solvent

Seal kit (if replacement is planned)

Torque wrench
Procedure:
e Removal:
o Depressurize and lock out the hydraulic system.
o Carefully disconnect and remove the MRV03-068 valve from its mounting.
o Cap all open hydraulic lines to prevent contamination.
o External Inspection:
o Clean the exterior of the valve.
o Inspect the valve body for cracks, corrosion, or any signs of physical damage.
o Check the adjustment screw and lock nut for any damage or excessive wear.
¢ Internal Inspection (if deemed necessary):

o Carefully disassemble the valve in a clean environment, following the manufacturer's
guidelines if available.

o Inspect internal components such as the piston, poppet, seat, and spring for wear, scoring,
or corrosion.[4]

o Clean all parts with an appropriate solvent and lint-free cloths.

o Replace all seals and O-rings.
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o Reassemble the valve, lubricating seals with clean hydraulic fluid. Torque fasteners to the
manufacturer's specifications.

e Bench Testing:

[¢]

Install the valve on a hydraulic test bench.

[e]

Slowly increase the pressure to the valve inlet.

o

Determine and record the cracking pressure. Adjust the valve setting if necessary.

[¢]

Measure and record the full-flow pressure drop across the valve.

[¢]

Slowly decrease the pressure and record the reseat pressure.

[e]

Check for internal leakage after the valve has reseated.

¢ Reinstallation:

[¢]

Reinstall the valve in the hydraulic system, ensuring correct orientation.

[¢]

Torque the mounting bolts to the specified value.

[e]

Reconnect all hydraulic lines.

o

Slowly pressurize the system and check for any external leaks.

Perform a final functional test as described in Protocol A.

[¢]

lll. Quantitative Data Summary

The following table summarizes key operational and maintenance parameters for the MRV-03
series relief valves.
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Parameter Value Unit Source
Maximum Operating
Up to 315 bar [1]

Pressure
Maximum Flow Rate Up to 80 Ipm [1]
Fluid Viscosity Range 10 - 400 cSt [1]
Operatin

P g -15t0 70 °C [1]

Temperature Range

Recommended Fluid

Cleanliness

ISO 4406: 21/19/16

[1](6]

IV. Maintenance Workflow Diagram

The following diagram illustrates the logical flow of the maintenance schedule for the MRV03-

068 relief valve.
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Caption: Maintenance workflow for MRV03-068 relief valves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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